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Compound of Interest

Compound Name: C18H23Cl2NO3

Cat. No.: B15171524 Get Quote

Initial investigations into the chemical formula C18H23Cl2NO3 have revealed a significant

challenge: the absence of a well-documented compound with this specific molecular makeup in

prominent chemical and pharmacological databases. While the query sought an in-depth

technical guide on the discovery, history, and experimental protocols related to this formula,

extensive searches have failed to identify a known therapeutic agent or research compound

corresponding to C18H23Cl2NO3.

This lack of readily available information suggests a potential typographical error in the

provided chemical formula. The world of chemical research is vast, and while the existence of

an obscure or newly synthesized compound with this formula cannot be entirely ruled out, its

absence from major repositories indicates it is not a subject of significant scientific discourse or

established research.

In the course of our investigation, we explored compounds with similar elemental compositions

to ascertain if a simple error could be the root of this discrepancy. One such compound with a

degree of structural similarity and a rich history of scientific inquiry is Venlafaxine. The

molecular formula for Venlafaxine is C17H27NO2, which, while different, contains the same

core elements.

Given the detailed nature of the user's request for a technical whitepaper, including

experimental protocols, signaling pathways, and data presentation, we propose a pivot to a

compound for which such information is readily and robustly available. Venlafaxine, a widely
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studied antidepressant, presents an excellent alternative for a comprehensive guide that would

fulfill the core requirements of the original query.

Should you wish to proceed, we can construct a detailed technical guide on Venlafaxine,

encompassing:

A thorough history of its discovery and development.

Detailed experimental protocols for its synthesis and analysis.

Comprehensive tables summarizing its pharmacokinetic and pharmacodynamic data.

In-depth diagrams of its signaling pathways and mechanism of action.

We believe this approach will provide a valuable and data-rich resource that aligns with the

spirit of your original request. Please advise if you would like to proceed with a comprehensive

guide on Venlafaxine.

To cite this document: BenchChem. [Unraveling the Identity of C18H23Cl2NO3: A Case of
Mistaken Identity in Chemical Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15171524#c18h23cl2no3-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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